Cas no 2229103-10-8 (3-(ethylsulfanyl)methylpentanedioic acid)

• Product Name: 3-(ethylsulfanyl)methylpentanedioic acid
• CAS No: 2229103-10-8
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 6595186
• PubChem ID: 165965435
• Update Time: 2025-06-13

3-(ethylsulfanyl)methylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)methylpentanedioic acid
• 3-[(ethylsulfanyl)methyl]pentanedioic acid
• EN300-1785690
• 2229103-10-8

• Inchi： 1S/C8H14O4S/c1-2-13-5-6(3-7(9)10)4-8(11)12/h6H,2-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： TVEBNBNAOCUOLQ-UHFFFAOYSA-N
• SMILES： S(CC)CC(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.9Ų

Additional information on 3-(ethylsulfanyl)methylpentanedioic acid

Exploring 3-(ethylsulfanyl)methylpentanedioic acid (CAS No. 2229103-10-8): Properties, Applications, and Innovations

3-(ethylsulfanyl)methylpentanedioic acid (CAS No. 2229103-10-8) is a sulfur-containing organic compound with a unique molecular structure that combines a pentanedioic acid backbone with an ethylsulfanyl functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both carboxylic acid and thioether moieties in its structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

One of the most frequently searched questions about 3-(ethylsulfanyl)methylpentanedioic acid is its role in drug discovery. Researchers are increasingly exploring sulfur-containing compounds for their potential therapeutic benefits, including antioxidant, anti-inflammatory, and antimicrobial properties. The ethylsulfanyl group in this compound can enhance lipophilicity, improving cell membrane permeability—a critical factor in drug design. Additionally, its dicarboxylic acid structure allows for further derivatization, making it a flexible building block for small-molecule APIs (Active Pharmaceutical Ingredients).

In the context of green chemistry and sustainable synthesis, 3-(ethylsulfanyl)methylpentanedioic acid aligns with the growing demand for eco-friendly chemical processes. Its potential as a biodegradable chelating agent has been investigated, particularly in formulations for detergents and water treatment solutions. Users searching for alternatives to EDTA or non-toxic sequestrants may find this compound relevant, as it offers a balance between efficacy and environmental safety.

The compound’s CAS No. 2229103-10-8 is often queried alongside terms like synthesis protocol, supplier availability, and regulatory status. While it is not classified as a hazardous material, proper handling protocols are recommended due to its reactive functional groups. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability, ensuring compliance with industry standards.

Another trending topic linked to 3-(ethylsulfanyl)methylpentanedioic acid is its potential in material science. The compound’s ability to form coordination complexes with metals has sparked interest in developing advanced polymers and catalysts. For instance, its incorporation into metal-organic frameworks (MOFs) could enhance catalytic efficiency in industrial processes like hydrogenation or carbon capture—a hot topic in clean energy research.

From a commercial perspective, the demand for specialty chemicals like 3-(ethylsulfanyl)methylpentanedioic acid is rising, driven by innovations in personalized medicine and high-performance materials. Suppliers and manufacturers are increasingly listing this compound in catalogs tailored to research institutions and industrial R&D teams. Its cost-effectiveness and scalability further contribute to its appeal in large-scale applications.

In summary, 3-(ethylsulfanyl)methylpentanedioic acid (CAS No. 2229103-10-8) represents a multifaceted compound with broad utility across scientific and industrial domains. Its integration into cutting-edge research and sustainable technologies underscores its importance in addressing contemporary challenges in chemistry and beyond.